Cas no 210832-64-7 (L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine)

• Product Name: L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine
• CAS No: 210832-64-7
• MF: C₁₇H₃₂N₆O₆S
• MW: 448.537582397461
• CID: 2847038
• PubChem ID: 71357139
• Update Time: 2025-04-21

L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine Chemical and Physical Properties

Names and Identifiers

• L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine
• DTXSID60781227
• 210832-64-7

• Inchi： 1S/C17H32N6O6S/c1-9(14(25)22-11(17(28)29)4-2-3-7-18)21-16(27)12(8-30)23-15(26)10(19)5-6-13(20)24/h9-12,30H,2-8,18-19H2,1H3,(H2,20,24)(H,21,27)(H,22,25)(H,23,26)(H,28,29)/t9-,10-,11-,12-/m0/s1
• InChI Key： BAYOYDXUFHYYLD-BJDJZHNGSA-N
• SMILES： SC[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCCCN)=O)=O)NC([C@H](CCC(N)=O)N)=O

Computed Properties

• Exact Mass: 448.21040394Da
• Monoisotopic Mass: 448.21040394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 221Ų